Cas no 937625-15-5 (1-methyl-4-(piperidine-1-sulfonyl)-1H-pyrrole-2-carboxylic acid)

• Product Name: 1-methyl-4-(piperidine-1-sulfonyl)-1H-pyrrole-2-carboxylic acid
• CAS No: 937625-15-5
• MF: C₁₁H₁₆N₂O₄S
• MW: 272.320741653442
• CID: 4666339
• Update Time: 2025-05-25

1-methyl-4-(piperidine-1-sulfonyl)-1H-pyrrole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-methyl-4-(piperidine-1-sulfonyl)-1H-pyrrole-2-carboxylic acid

• Inchi： 1S/C11H16N2O4S/c1-12-8-9(7-10(12)11(14)15)18(16,17)13-5-3-2-4-6-13/h7-8H,2-6H2,1H3,(H,14,15)
• InChI Key： KSRZOKMBEVEESD-UHFFFAOYSA-N
• SMILES： N1(C)C=C(S(N2CCCCC2)(=O)=O)C=C1C(O)=O

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: 236-238 °C
• Boiling Point: 495.9±55.0 °C at 760 mmHg
• Flash Point: 253.7±31.5 °C
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

1-methyl-4-(piperidine-1-sulfonyl)-1H-pyrrole-2-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-methyl-4-(piperidine-1-sulfonyl)-1H-pyrrole-2-carboxylic acid

Comprehensive Overview of 1-methyl-4-(piperidine-1-sulfonyl)-1H-pyrrole-2-carboxylic acid (CAS No. 937625-15-5)

1-methyl-4-(piperidine-1-sulfonyl)-1H-pyrrole-2-carboxylic acid (CAS No. 937625-15-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique sulfonyl and carboxylic acid functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, owing to its structural features that mimic key pharmacophores.

The molecular structure of 1-methyl-4-(piperidine-1-sulfonyl)-1H-pyrrole-2-carboxylic acid combines a pyrrole ring with a piperidine moiety, linked via a sulfonyl bridge. This arrangement enhances its reactivity and binding affinity, making it a valuable scaffold for designing enzyme inhibitors or receptor modulators. Recent studies highlight its role in targeting inflammatory pathways and metabolic disorders, aligning with current trends in precision medicine.

In the context of green chemistry, the synthesis of 937625-15-5 has been optimized to reduce waste and improve yield. Innovations such as catalytic sulfonylation and microwave-assisted reactions are frequently discussed in peer-reviewed journals, reflecting the industry's shift toward sustainable practices. These advancements address growing concerns about environmental impact and cost-efficiency in chemical manufacturing.

Analytical techniques like HPLC, NMR, and mass spectrometry are essential for characterizing 1-methyl-4-(piperidine-1-sulfonyl)-1H-pyrrole-2-carboxylic acid. Purity and stability data are critical for researchers, especially those exploring its bioavailability and toxicological profile. FAQs in online forums often inquire about its solubility (DMSO or aqueous buffers) and storage conditions (−20°C under inert atmosphere), underscoring the need for precise handling protocols.

The compound's relevance extends to computational chemistry, where molecular docking simulations predict its interactions with proteins like COX-2 or PPARγ. Such insights are pivotal for virtual screening campaigns, a hot topic in AI-driven drug discovery. Searches for "937625-15-5 supplier" or "piperidine-sulfonyl derivatives" have surged, indicating commercial demand for high-purity batches.

Beyond pharmaceuticals, 1-methyl-4-(piperidine-1-sulfonyl)-1H-pyrrole-2-carboxylic acid is explored in material science for designing functional polymers. Its ability to form hydrogen bonds and coordinate with metals opens avenues for smart coatings and sensors. This multidisciplinary appeal makes it a frequent subject in patent filings and grant proposals.

Regulatory compliance is another focal point. While not classified as hazardous, proper risk assessments (e.g., GHS labeling) are recommended. Users often search for "CAS 937625-15-5 safety data sheet" to ensure adherence to OSHA and REACH standards, highlighting the importance of transparency in chemical commerce.

In summary, 1-methyl-4-(piperidine-1-sulfonyl)-1H-pyrrole-2-carboxylic acid exemplifies the convergence of synthetic innovation and applied research. Its adaptability across domains—from medicinal chemistry to advanced materials—positions it as a compound of enduring scientific and industrial value.